2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide

• IUPAC Name: N-methyl-2-[5-(3-nitrophenyl)-1-prop-2-enylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C15H16N4O3S/c1-3-7-18-13(9-17-15(18)23-10-14(20)16-2)11-5-4-6-12(8-11)19(21)22/h3-6,8-9H,1,7,10H2,2H3,(H,16,20)
• InChI Key: AHCHMWQJVXTRJX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC=C(N1CC=C)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide, also known as AMT, is a chemical compound that has been widely studied for its potential applications in scientific research. AMT belongs to the class of imidazole-based compounds, which are known for their diverse biological activities.

Scientific Research Applications

Antituberculosis Activity

Research by Foroumadi et al. (2004) investigated a series of compounds, including derivatives of 2-(1-methyl-5-nitro-1H-imidazol-2-yl) for their antituberculosis activity. This study is relevant as it explores the activity of compounds structurally related to 2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide against Mycobacterium tuberculosis (Foroumadi et al., 2004).

Antibacterial and Antifungal Agents

Ramalingam et al. (2019) synthesized derivatives of 2-[substituted-(1H-benzo[d]imidazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, showing significant antibacterial activity. This highlights the potential of similar compounds in combating bacterial infections (Ramalingam et al., 2019).

Antifungal Activity

Mullen et al. (1988) focused on the antifungal activity of compounds including derivatives of 1H-imidazol-2-yl, which is a component of 2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide. They found moderate to potent activity against various fungi, suggesting potential antifungal applications for structurally similar compounds (Mullen et al., 1988).

Synthesis of Optically Active Compounds

Katritzky et al. (2002) synthesized optically active derivatives involving nitrophenylacetamides, which can be considered analogous to the structure of interest, suggesting its potential in the synthesis of optically active compounds (Katritzky et al., 2002).

Anticancer Agents

Evren et al. (2019) studied new derivatives of thiazole and imidazol as anticancer agents. Since 2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide is structurally related, this research opens avenues for its potential exploration in anticancer applications (Evren et al., 2019).